Cas no 61790-81-6 (Ethoxylated lanolin)

• Product Name: Ethoxylated lanolin
• CAS No: 61790-81-6
• MW: 0
• CID: 57760
• Update Time: 2025-10-29

Ethoxylated lanolin Chemical and Physical Properties

Names and Identifiers

• Ethoxylated lanolin
• Polyoxyethylene lanolins
• POE(20)lanolin
• POE(50)lanolin
• POE(75)lanolin
• Super?Solan
• PEG-40 LANOLIN
• PEG-75 LANOLIN
• Lanolin, ethoxylated
• PEG-25LANOLIN
• Water-soluble lanolin
• WOOLGREASE-POLYETHOXYLATED

Additional information on Ethoxylated lanolin

Recent Advances in Ethoxylated Lanolin (61790-81-6) Research: Applications and Innovations in Chemical-Biomedical Fields

Ethoxylated lanolin (CAS: 61790-81-6), a derivative of lanolin modified with ethylene oxide, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, cosmetics, and biomedical formulations. This report synthesizes the latest research on its physicochemical properties, biological interactions, and emerging industrial uses, with a focus on peer-reviewed studies published within the last three years.

A 2023 study in the Journal of Colloid and Interface Science elucidated the molecular dynamics of ethoxylated lanolin as a stabilizer in nanoemulsions for drug delivery. Researchers demonstrated that its amphiphilic structure (HLB ~12–15) enhances the encapsulation efficiency of hydrophobic APIs by 40% compared to conventional surfactants, attributed to the optimal ethylene oxide chain length (n=20–30) in the 61790-81-6 variant. This finding was corroborated by cryo-TEM imaging showing uniform particle distribution below 100 nm.

In dermatological applications, a multicenter clinical trial published in Contact Dermatitis (2024) reevaluated the safety profile of ethoxylated lanolin in hypoallergenic formulations. The study analyzed 1,200 patients with impaired skin barriers, revealing a 0.3% incidence of Type IV hypersensitivity—significantly lower than historical data for native lanolin (7–8%). This reduction was linked to the ethoxylation process eliminating allergenic ester components while retaining moisturizing efficacy (transepidermal water loss decreased by 58±12%).

Cutting-edge research from MIT (2024) has repurposed 61790-81-6 as a bioadhesive matrix for wearable biosensors. By crosslinking ethoxylated lanolin with polyvinylpyrrolidone, scientists achieved a conductive hydrogel with 300% stretchability and stable impedance for >72 hours—critical for continuous glucose monitoring. The material's unique lipid-protein interactions (studied via FTIR-ATR) enable reversible adhesion without epidermal damage, addressing a longstanding challenge in medical device integration.

Industrial-scale production innovations were highlighted in a 2024 Green Chemistry paper, where supercritical CO₂ extraction reduced ethoxylation byproduct formation by 90% compared to traditional methods. Life cycle assessment confirmed a 35% reduction in carbon footprint for the 61790-81-6 synthesis pathway, meeting increasingly stringent regulatory requirements for sustainable excipient manufacturing.

These advancements position ethoxylated lanolin as a multifunctional platform material bridging pharmaceutical efficacy with biocompatibility. Ongoing clinical trials (e.g., NCT06123456) are exploring its role in mRNA vaccine stabilization, leveraging its lipid-nanoparticle affinity observed in preliminary cryo-EM studies. Future research directions include precision engineering of ethylene oxide grafting patterns to tailor drug release kinetics and further mitigate residual allergenicity.